Cas no 887595-25-7 (1H-Azepine,hexahydro-1-(3-nitrophenyl)-)
887595-25-7 structure
Product Name:1H-Azepine,hexahydro-1-(3-nitrophenyl)-
CAS No:887595-25-7
MF:C12H16N2O2
MW:220.267642974854
CID:713822
PubChem ID:53402776
Update Time:2025-04-19
1H-Azepine,hexahydro-1-(3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine,hexahydro-1-(3-nitrophenyl)-
- 1-(3-Nitrophenyl)azepane
- 1-(3-nitro-phenyl)-azepane
- DTXSID80695059
- 887595-25-7
- SCHEMBL20557972
-
- MDL: MFCD07787195
- Inchi: 1S/C12H16N2O2/c15-14(16)12-7-5-6-11(10-12)13-8-3-1-2-4-9-13/h5-7,10H,1-4,8-9H2
- InChI Key: GZIFTZLAJWUXMD-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=CC(=C1)N1CCCCCC1)=O
Computed Properties
- Exact Mass: 220.121
- Monoisotopic Mass: 220.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 49.1Ų
1H-Azepine,hexahydro-1-(3-nitrophenyl)- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
887595-25-7 (1H-Azepine,hexahydro-1-(3-nitrophenyl)-) Related Products
- 2216-16-2(N,N-Diethyl-3-nitroaniline)
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- 5367-58-8(5-Nitro-2-(piperidin-1-yl)aniline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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